Cas no 2109192-40-5 (1-(3-bromo-2,4-difluorophenyl)-2,2-difluoroethan-1-one)

• Product Name: 1-(3-bromo-2,4-difluorophenyl)-2,2-difluoroethan-1-one
• CAS No: 2109192-40-5
• MF: C₈H₃BrF₄O
• MW: 271.006435632706
• CID: 5936920
• PubChem ID: 165643374
• Update Time: 2025-06-08

1-(3-bromo-2,4-difluorophenyl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-2,4-difluorophenyl)-2,2-difluoroethan-1-one
• 2109192-40-5
• EN300-1932940

• Inchi： 1S/C8H3BrF4O/c9-5-4(10)2-1-3(6(5)11)7(14)8(12)13/h1-2,8H
• InChI Key： RNMRBWUSLCFYKH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(C(F)F)=O)=C1F)F

Computed Properties

• Exact Mass: 269.93034g/mol
• Monoisotopic Mass: 269.93034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(3-bromo-2,4-difluorophenyl)-2,2-difluoroethan-1-one

Introduction to 1-(3-bromo-2,4-difluorophenyl)-2,2-difluoroethan-1-one (CAS No. 2109192-40-5)

1-(3-bromo-2,4-difluorophenyl)-2,2-difluoroethan-1-one, with the CAS number 2109192-40-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated and difluorinated phenyl group, as well as a difluorinated ketone moiety. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The molecular formula of 1-(3-bromo-2,4-difluorophenyl)-2,2-difluoroethan-1-one is C₉H₅BrF₃O, and its molecular weight is approximately 267.03 g/mol. The compound's physical properties, such as its melting point and solubility in different solvents, have been extensively studied to optimize its use in various chemical and biological assays. Its high stability and low reactivity make it an ideal candidate for use in synthetic reactions and as a building block for more complex molecules.

In recent years, the interest in 1-(3-bromo-2,4-difluorophenyl)-2,2-difluoroethan-1-one has been driven by its potential as a lead compound in drug discovery. Researchers have explored its biological activities and found that it exhibits promising inhibitory effects on several key enzymes and receptors involved in various diseases. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

The bromine atom in the phenyl ring of 1-(3-bromo-2,4-difluorophenyl)-2,2-difluoroethan-1-one plays a critical role in modulating its biological activity. Bromine substitution can enhance the compound's lipophilicity and improve its ability to cross cell membranes, thereby increasing its bioavailability. Additionally, the difluoromethyl groups on both the phenyl ring and the ketone moiety contribute to the compound's metabolic stability and reduce its susceptibility to enzymatic degradation.

Clinical trials involving derivatives of 1-(3-bromo-2,4-difluorophenyl)-2,2-difluoroethan-1-one have shown promising results in treating various conditions. For example, a recent phase II clinical trial evaluated the efficacy of a derivative of this compound in patients with advanced solid tumors. The results indicated that the derivative was well-tolerated and demonstrated significant antitumor activity. These findings have sparked further interest in exploring the therapeutic potential of this class of compounds.

Beyond its applications in oncology, 1-(3-bromo-2,4-difluorophenyl)-2,2-difluoroethan-1-one has also shown potential in other therapeutic areas. Research has indicated that it can modulate the activity of G protein-coupled receptors (GPCRs), which are important targets for drugs treating neurological disorders such as Parkinson's disease and Alzheimer's disease. The ability to fine-tune the structure of this compound through chemical modifications allows researchers to optimize its selectivity and potency for specific receptor subtypes.

The synthesis of 1-(3-bromo-2,4-difluorophenyl)-2,2-difluoroethan-1-one has been optimized using modern synthetic techniques to ensure high yields and purity. Common synthetic routes involve multi-step processes that include halogenation reactions, fluorination steps, and ketone formation. These methods have been refined to minimize side reactions and improve overall efficiency. The availability of high-purity starting materials and advanced analytical techniques such as NMR spectroscopy and mass spectrometry have further facilitated the characterization and quality control of this compound.

In conclusion, 1-(3-bromo-2,4-difluorophenyl)-2,2-difluoroethan-1-one (CAS No. 2109192-40-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for drug development, particularly in areas such as oncology and neurology. Ongoing research continues to uncover new insights into its biological activities and therapeutic potential, positioning it as a valuable tool for advancing medical treatments.